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Compound of Interest

Compound Name: 3-Chloro-5-methoxybenzonitrile

Cat. No.: B1358151 Get Quote

An In-Depth Technical Guide to 3-Chloro-5-methoxybenzonitrile

IUPAC Name: 3-Chloro-5-methoxybenzonitrile
This guide provides a comprehensive overview of 3-Chloro-5-methoxybenzonitrile, a key

intermediate in organic and medicinal chemistry. It is intended for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
The fundamental properties of 3-Chloro-5-methoxybenzonitrile are summarized below.

These properties are crucial for its application in chemical synthesis and for ensuring safe

handling.
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Identifier Value

IUPAC Name 3-chloro-5-methoxybenzonitrile[1]

CAS Number 473923-96-5[1][2]

PubChem CID 21949921[1]

Molecular Formula C₈H₆ClNO[1]

SMILES COC1=CC(=CC(=C1)C#N)Cl[1]

InChI
InChI=1S/C8H6ClNO/c1-11-8-3-6(5-10)2-7(9)4-

8/h2-4H,1H3[1]

InChIKey BCJBKZKDIVECQW-UHFFFAOYSA-N[1]

Physicochemical Properties
Property Value

Molecular Weight 167.59 g/mol [1]

Appearance White solid[2]

Storage Temperature 2-8°C[2]

XLogP3 2.9[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 2[1]

Rotatable Bond Count 1[1]

Exact Mass 167.0137915 Da[1]

Monoisotopic Mass 167.0137915 Da[1]

Synthesis and Reactivity
3-Chloro-5-methoxybenzonitrile is a versatile synthetic intermediate. Its reactivity is primarily

centered around the nitrile group, the aromatic ring, and the methoxy group.
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Synthetic Utility
A significant application of 3-Chloro-5-methoxybenzonitrile is its role as a precursor in the

synthesis of more complex molecules. For instance, it is a starting material for producing 3-

Chloro-5-hydroxybenzonitrile, a compound with demonstrated utility in medicinal chemistry,

particularly as a building block for non-nucleoside HIV reverse transcriptase inhibitors.[3] The

conversion involves the cleavage of the aryl methyl ether.[3]
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Synthetic Workflow: From Intermediate to Bioactive Precursor

3-Chloro-5-methoxybenzonitrile
(Starting Material)

Demethylation Reaction

  LiI, Collidine, 170°C

3-Chloro-5-hydroxybenzonitrile
(Key Intermediate)

Further Functionalization
(e.g., Etherification, Coupling)

Pharmacologically Active Molecules
(e.g., HIV Reverse Transcriptase Inhibitors)
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Experimental Protocol: Demethylation

Start: Mix Reagents
(Substrate, LiI, Collidine)

Heat to 170°C

Monitor Reaction
(TLC, LC-MS)

Aqueous Work-up
(Acidification, Extraction)

Upon Completion

Purification
(Recrystallization or Chromatography)

End: Isolated Product
(3-Chloro-5-hydroxybenzonitrile)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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